Cas no 677777-57-0 (4-Bromo-2-fluoro-5-methylphenylboronic acid)

• Product Name: 4-Bromo-2-fluoro-5-methylphenylboronic acid
• CAS No: 677777-57-0
• MF: C₇H₇BBrFO₂
• MW: 232.842684984207
• MDL: MFCD20441808
• CID: 1024932
• PubChem ID: 54758859
• Update Time: 2025-04-20

4-Bromo-2-fluoro-5-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-2-fluoro-5-methylphenyl)boronic acid
• 4-Bromo-2-fluoro-5-methylphenylboronic acid
• AKOS015893135
• CCB77757
• (4-Bromo-2-fluoro-5-methylphenyl)boronicacid
• 677777-57-0
• MFCD20441808
• F87572
• BS-24485
• DTXSID60716579
• CS-0174720

• MDL： MFCD20441808
• Inchi： 1S/C7H7BBrFO2/c1-4-2-5(8(11)12)7(10)3-6(4)9/h2-3,11-12H,1H3
• InChI Key： IZFBYUHHOMKXAR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(B(O)O)C=C1C)F

Computed Properties

• Exact Mass: 231.97100
• Monoisotopic Mass: 231.97065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 0.57640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes